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Compound of Interest

Compound Name: YH239-EE

Cat. No.: B611882 Get Quote

This document provides crucial safety and logistical information for researchers, scientists, and

drug development professionals on the proper disposal procedures for YH239-EE. As a potent

laboratory research chemical, adherence to strict disposal protocols is vital for personnel safety

and environmental protection.

YH239-EE is an ethyl ester prodrug form of YH239, a powerful inhibitor of the p53-MDM2

protein-protein interaction.[1] By disrupting this interaction, YH239-EE can induce apoptosis,

making it a compound of interest in cancer research. Given its biological activity, it should be

handled as a potentially hazardous and cytotoxic substance.

Immediate Safety and Handling
While a comprehensive Safety Data Sheet (SDS) for YH239-EE is not publicly available,

researchers should handle this compound with the utmost care, assuming it has hazardous

properties. One supplier notes that it may be harmful if swallowed, on skin contact, or inhaled.

Standard laboratory best practices for handling potent compounds should be strictly followed.

Personal Protective Equipment (PPE) during handling and disposal:

Gloves: Chemical-resistant gloves are mandatory.

Lab Coat: A dedicated lab coat should be worn.

Eye Protection: Safety glasses or goggles are essential.
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Respiratory Protection: Use a fume hood to avoid inhalation of any dust or aerosols.

Step-by-Step Disposal Procedures for YH239-EE
The following procedures are based on general guidelines for the disposal of hazardous and

cytotoxic laboratory waste. Always consult and adhere to your institution's specific

Environmental Health and Safety (EHS) protocols.

Step 1: Segregation of Waste

Proper segregation at the point of generation is the most critical step. All materials that have

come into contact with YH239-EE must be treated as hazardous waste.

Solid Waste: This includes contaminated gloves, bench paper, pipette tips, and empty vials.

These items should be placed in a designated, leak-proof hazardous waste container lined

with a durable plastic bag. This container must be clearly labeled as "Hazardous Cytotoxic

Waste."

Liquid Waste: Unused or waste solutions of YH239-EE (e.g., in DMSO) must be collected in

a dedicated, sealed, and chemical-resistant waste container. Do not mix with other solvent

waste streams unless explicitly permitted by your institution's EHS office. The container must

be clearly labeled with the full chemical name ("YH239-EE") and the solvent used.

Sharps Waste: Needles, syringes, or any other sharp objects contaminated with YH239-EE
must be disposed of in a designated, puncture-proof sharps container for cytotoxic waste.[2]

These containers are often color-coded (e.g., purple or red) to distinguish them from other

waste streams.[3][4]

Step 2: Labeling and Storage

All waste containers must be properly labeled and stored in a designated Satellite

Accumulation Area (SAA) within the laboratory.[5][6]

Labeling: Use your institution's official hazardous waste tags. The label must include:

The full chemical name: "YH239-EE (CAS: 1364488-67-4)"

An indication of the hazard (e.g., "Cytotoxic," "Toxic")
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The primary solvent for liquid waste

The date the first waste was added

The laboratory and principal investigator's contact information

Storage: Store waste containers in a secondary containment bin to prevent spills. The

storage area should be away from general lab traffic and clearly marked. Keep all waste

containers securely closed except when adding waste.[5][7]

Step 3: Arranging for Disposal

Never dispose of YH239-EE down the drain or in the regular trash.[7][8]

Contact your institution's EHS or Hazardous Waste Management department to schedule a

pickup for your properly segregated and labeled waste containers.

Follow their specific procedures for pickup requests and documentation.

Step 4: Decontamination of Empty Containers

Empty containers that held YH239-EE must also be disposed of as hazardous waste, as they

will contain residual amounts of the chemical. If your institutional policy allows for the disposal

of triple-rinsed containers in regular trash, this must be done with extreme caution. The rinsate

from this cleaning process must be collected and disposed of as hazardous liquid waste.[7]

Quantitative Data Summary
The following table summarizes key quantitative information for YH239-EE.
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Property Value

CAS Number 1364488-67-4

Molecular Formula C₂₅H₂₇Cl₂N₃O₄

Molecular Weight 504.41 g/mol

Purity ≥98%

Solubility ≥50.4 mg/mL in DMSO

Storage (Powder) -20°C for up to 2 years

Storage (in DMSO)
-80°C for up to 6 months; -20°C for up to 1

month

Experimental Protocols
Protocol for Assessing Apoptosis Induction
This protocol is adapted from a study investigating the cytotoxic effects of YH239-EE on the

MCF7 cell line.

Objective: To determine the percentage of apoptotic and necrotic cells after treatment with

YH239-EE.

Methodology:

Cell Seeding: Seed MCF7 cells in 6-well plates at an appropriate density and allow them to

adhere.

Compound Treatment: Treat the cells with YH239-EE at a concentration of approximately 20

µM. Include a vehicle control (e.g., DMSO) and untreated cells.

Incubation: Incubate the cells for 72 hours under standard cell culture conditions.

Cell Harvesting: After incubation, collect the cells, including any floating cells from the

supernatant.

Washing: Wash the collected cells with cold phosphate-buffered saline (PBS).
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Staining: Resuspend the cells in a binding buffer. Add Annexin V-FITC and Propidium Iodide

(PI) to the cell suspension according to the manufacturer's instructions.

Analysis: Analyze the stained cells using a flow cytometer to quantify the populations of

viable, early apoptotic, late apoptotic, and necrotic cells.

Visualizations
Signaling Pathway of YH239-EE Action
The diagram below illustrates the p53-MDM2 signaling pathway and the mechanism of action

for YH239-EE. Under normal conditions, MDM2 binds to the p53 tumor suppressor protein,

targeting it for ubiquitination and subsequent degradation by the proteasome. This keeps p53

levels low. YH239-EE acts by inhibiting the interaction between p53 and MDM2. This inhibition

prevents p53 degradation, leading to the accumulation of p53 in the cell. Elevated p53 then

acts as a transcription factor, activating genes that lead to cell cycle arrest and apoptosis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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